Cas no 2694732-80-2 (3-fluoro-N-methyl-5-(morpholin-4-yl)aniline)

• Product Name: 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline
• CAS No: 2694732-80-2
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5613955
• PubChem ID: 143796818
• Update Time: 2025-10-31

3-fluoro-N-methyl-5-(morpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline
• EN300-33048051
• 2694732-80-2

• Inchi： 1S/C11H15FN2O/c1-13-10-6-9(12)7-11(8-10)14-2-4-15-5-3-14/h6-8,13H,2-5H2,1H3
• InChI Key： RSYDIUSIFJOLMP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1CCOCC1)NC

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline

Introduction to 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline (CAS No. 2694732-80-2)

3-fluoro-N-methyl-5-(morpholin-4-yl)aniline, identified by the chemical compound code CAS No. 2694732-80-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, featuring a fluorine substituent at the 3-position and a morpholine moiety at the 5-position, along with a methyl group at the N-position. The unique structural configuration of this molecule imparts distinct chemical and pharmacological properties, making it a promising candidate for further research and development in drug discovery.

The structural features of 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline contribute to its potential biological activity. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of the compound. Additionally, the morpholine ring, which is commonly found in bioactive molecules, is associated with favorable pharmacological properties such as improved solubility and reduced toxicity. The N-methyl group further influences the electronic properties of the molecule, affecting its interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in various diseases. For instance, its mechanism of action might involve modulation of pathways relevant to neurological disorders, cancer, or inflammatory conditions.

The fluorine substituent in 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline is particularly noteworthy, as fluorinated compounds are widely recognized for their improved pharmacological properties. The presence of fluorine can lead to increased lipophilicity, better cell membrane penetration, and enhanced binding affinity to biological targets. These characteristics make fluorinated anilines valuable scaffolds for drug design. Moreover, the morpholine ring enhances solubility and bioavailability, which are critical factors for the clinical success of pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline with potential biological targets more accurately. These studies have provided insights into how the structural features of the compound contribute to its biological activity. For example, molecular docking simulations have revealed that this molecule can interact with specific amino acid residues in target proteins, potentially leading to inhibitory effects on key enzymes or receptors.

The pharmaceutical industry has been actively exploring novel derivatives of aniline for their therapeutic potential. 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline represents a promising candidate due to its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Clinical trials are being planned to evaluate its efficacy and safety in treating various conditions.

In conclusion, 3-fluoro-N-methyl-5-(morpholin-4-yl)aniline (CAS No. 2694732-80-2) is a structurally interesting compound with potential applications in drug discovery. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action, this compound is poised to play a significant role in addressing unmet medical needs.